Cas no 12083-92-0 (Platinum,dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene]-)

• Product Name: Platinum,dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene]-
• CAS No: 12083-92-0
• MF: C₁₀H₁₀Cl₂Pt
• MW: 396.170403957367
• MDL: MFCD00269838
• CID: 212578
• PubChem ID: 329762270
• Update Time: 2025-05-23

Platinum,dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene]- Chemical and Physical Properties

Names and Identifiers

• Platinum,dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene]-
• Dichloro (Dicyclopentadienyl) Platinum (II)
• (dicyclopentadiene)platinum(II) chloride
• [Pt(dicyclopentadiene)Cl2]
• Bis-(cyclopentadienyl)-platinum dichloride
• Platinum,dichloro(3A,4,7,7A-tetrahydro-4,7-methanoindene)
• DICHLORO(DICYCLOPENTADIENYL)PLATINUM(II)
• CID 121488043
• D81860
• 12083-92-0
• Dichlorodi(cyclopenta-1,3-dien-1-yl)platinate(II)
• 7,7-dichloro-7-platinatetracyclo[6.3.0.0(2),?.0(3),(1)?]undeca-4,8-diene

• MDL： MFCD00269838
• Inchi： 1S/C10H10.2ClH.Pt/c1-2-9-7-4-5-8(6-7)10(9)3-1;;;/h1-4,7-10H,6H2;2*1H;/q-2;;;+4/p-2
• InChI Key： RWZWORGWYUIYOP-UHFFFAOYSA-L
• SMILES： [Pt+2](Cl)Cl.C12[CH-]C=CC1C1C=[C-]C2C1

Computed Properties

• Exact Mass: 396.99600
• Monoisotopic Mass: 392.96508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 220-222 °C
• Boiling Point: 170°Cat760mmHg
• Flash Point: 46.8°C
• PSA: 0.00000
• LogP: 3.76110
• Solubility: Not determined

Platinum,dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic transition metal salts

Additional information on Platinum,dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene]-

Platinum, dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene] (CAS No. 12083-92-0): A Comprehensive Overview

Platinum, dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene] (CAS No. 12083-92-0) is a complex organometallic compound that has garnered significant attention in the fields of chemistry and medicinal research. This compound is characterized by its unique structure and properties, making it a valuable subject of study for both academic and industrial applications.

The structure of this compound is particularly noteworthy. It consists of a platinum center coordinated to two chlorine atoms and a chelating ligand derived from the 3a,4,7,7a-tetrahydro-4,7-methano-1H-indene moiety. The indenyl ligand provides a stable and rigid framework that influences the reactivity and stability of the complex. The coordination geometry around the platinum center is typically square planar, which is a common feature in many platinum-based complexes used in catalysis and medicinal chemistry.

In recent years, Platinum, dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene] has been extensively studied for its potential applications in catalysis and medicinal chemistry. One of the key areas of interest is its use as a catalyst in various organic transformations. The unique electronic and steric properties of this complex make it an effective catalyst for reactions such as hydrogenation, coupling reactions, and polymerization processes. These catalytic properties are attributed to the synergistic effects of the platinum center and the indenyl ligand.

Another significant area of research involves the medicinal applications of this compound. Platinum-based drugs have been widely used in cancer chemotherapy due to their ability to form covalent bonds with DNA and disrupt cell division. While traditional platinum drugs like cisplatin have been highly effective, they also exhibit significant side effects and resistance issues. Platinum, dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene] offers a promising alternative due to its unique structure and potential for improved efficacy and reduced toxicity. Recent studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines while demonstrating lower cytotoxicity towards normal cells.

The synthesis of Platinum, dichloro[(2,3,5,6-h)-3a,4,7,7a-tetrahydro-4,7-methano-1H-indene] involves several well-defined steps. The synthesis typically begins with the preparation of the indenyl ligand through a series of reactions involving cycloaddition and hydrogenation steps. The indenyl ligand is then coordinated to platinum(II) chloride using standard organometallic synthesis techniques. The resulting complex is purified using column chromatography or recrystallization methods to ensure high purity for further applications.

From a theoretical perspective, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to model the electronic properties of the complex and predict its behavior in various chemical environments. These studies have highlighted the importance of the indenyl ligand in modulating the reactivity of the platinum center and have provided a deeper understanding of the mechanisms underlying its catalytic and medicinal properties.

In conclusion, Platinum, dichloro[(2,3,5,6-h)-3a,4，7，7a-tetrahydro-4，7-methano-1H-indene] (CAS No. 12083-92-0) is a multifaceted compound with significant potential in both catalysis and medicinal chemistry. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its performance in various contexts, this compound is likely to play an increasingly important role in advancing our understanding and utilization of organometallic chemistry.